ethyl 2-(2-((4-(4-fluorophenyl)-5-((4-nitrobenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
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Description
Ethyl 2-(2-((4-(4-fluorophenyl)-5-((4-nitrobenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C29H27FN6O6S2 and its molecular weight is 638.69. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities of Heterocycles
Novel heterocyclic compounds incorporating thiophene and benzothiophene structures have been synthesized and evaluated for their anticancer activities. For instance, Abdel-Motaal et al. (2020) described the synthesis of new heterocycles utilizing a thiophene-incorporated thioureido substituent, showing potent activity against the colon HCT-116 human cancer cell line. This suggests the potential of such compounds in cancer research and therapy Abdel-Motaal, Asmaa L. Alanzy, M. Asem, (2020).
Antimicrobial and Antioxidant Studies
Compounds synthesized from ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate have shown significant antimicrobial and antioxidant activities. For example, Raghavendra et al. (2016) synthesized compounds that exhibited excellent antibacterial and antifungal properties, along with profound antioxidant potential. These findings highlight the utility of such compounds in developing new antimicrobial and antioxidant agents Raghavendra, N. Renuka, Vivek H. Kameshwar, B. Srinivasan, K. Ajay Kumar, S. Shashikanth, (2016).
Heterocyclic Synthesis and Chemical Characterization
Further research has been dedicated to exploring the chemical reactions and synthesis of heterocyclic compounds involving thiophene and benzothiophene derivatives. For instance, Mohareb et al. (2004) discussed the synthesis of ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates, demonstrating their reactivity towards various reagents to produce pyran, pyridine, and pyridazine derivatives. Such studies are crucial for expanding the chemical diversity and applications of these compounds in scientific research Mohareb, S. Sherif, H. Gaber, S. S. Ghabrial, Susan I. Aziz, (2004).
Properties
IUPAC Name |
ethyl 2-[[2-[[4-(4-fluorophenyl)-5-[[(4-nitrobenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H27FN6O6S2/c1-2-42-28(39)25-21-5-3-4-6-22(21)44-27(25)32-24(37)16-43-29-34-33-23(35(29)19-13-9-18(30)10-14-19)15-31-26(38)17-7-11-20(12-8-17)36(40)41/h7-14H,2-6,15-16H2,1H3,(H,31,38)(H,32,37) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOZMQFWJKKPLGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=NN=C(N3C4=CC=C(C=C4)F)CNC(=O)C5=CC=C(C=C5)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H27FN6O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
638.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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